2-{4-[(4-Bromophenyl)methyl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one

• IUPAC Name: 2-[4-[(4-bromophenyl)methyl]piperazin-1-yl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C17H24BrN3O2/c18-16-3-1-15(2-4-16)13-19-5-7-20(8-6-19)14-17(22)21-9-11-23-12-10-21/h1-4H,5-14H2
• InChI Key: MIROQWMKYAASRN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Br)CC(=O)N3CCOCC3
• Molecular Formula: C17H24BrN3O2
• Molecular Weight: 382.3 g/mol

Description

2-{4-[(4-Bromophenyl)methyl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one (2-{4-[(4-BP)M]PZ-1-yl}-1-(MOR-4-yl)ethan-1-one) is a small organic molecule with a molecular formula of C17H21BrN2O2. It is a highly potent and selective inhibitor of the enzyme phosphodiesterase-4 (PDE4), which is involved in the regulation of various cellular processes such as inflammation, immune response, and cell proliferation. As a result, 2-{4-[(4-BP)M]PZ-1-yl}-1-(MOR-4-yl)ethan-1-one has become an important tool for studying the effects of PDE4 inhibition in laboratory experiments.

Scientific Research Applications

Synthesis and Characterization

• One-Pot Biginelli Synthesis : A study detailed the synthesis of dihydropyrimidinone derivatives containing piperazine/morpholine moiety through a simple and efficient method. This process involved the creation of enaminones from 1-[4-(piperazin/morpholin-1-yl) phenyl] ethan-1-one, showcasing the versatility of the compound in synthesizing novel derivatives (M. A. Bhat et al., 2018).

Biological Activities

• Antimicrobial Activities : The antimicrobial potential of new 1,2,4-Triazole derivatives was investigated, where the compound served as a precursor for derivatives exhibiting moderate to good activities against various microorganisms. This highlights its relevance in the development of new antimicrobial agents (H. Bektaş et al., 2007).

Coordination Chemistry

• Unique Coordination Chemistry : Research on Schiff-base ligands incorporating morpholine/piperazine moieties explored their coordination chemistry with copper (II), demonstrating the influence of substituents on the properties of the resulting complexes. This study underscores the compound's utility in designing materials with specific magnetic and structural characteristics (Ishani Majumder et al., 2016).

Synthetic Applications

• SnAP Reagents : The compound's utility in the synthesis of N-unprotected piperazines and morpholines via SnAP reagents was demonstrated, offering a straightforward method for generating structurally diverse heterocycles from simple aldehydes. This method is notable for its mild conditions and broad applicability (Michael U. Luescher et al., 2014).

Ionic Liquid Crystals

• Ionic Liquid Crystals : A study focused on the design of ionic liquid crystals using piperidinium, piperazinium, and morpholinium cations, showing a rich mesomorphic behavior dependent on the type of cation and anion. This research highlights the compound's potential in the development of materials with unique physical properties (K. Lava et al., 2009).